![molecular formula C13H10ClFN2O3 B2606388 4-(4-Chloro-2-fluoro-benzoylamino)-1-methyl-1H-pyrrole-2-carboxylic acid CAS No. 478803-85-9](/img/structure/B2606388.png)
4-(4-Chloro-2-fluoro-benzoylamino)-1-methyl-1H-pyrrole-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-Chloro-2-fluoro-benzoylamino)-1-methyl-1H-pyrrole-2-carboxylic acid, also known as CFMP, is a chemical compound that has been studied extensively for its potential use in scientific research. CFMP has been found to have a range of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In
Scientific Research Applications
4-(4-Chloro-2-fluoro-benzoylamino)-1-methyl-1H-pyrrole-2-carboxylic acid has been studied extensively for its potential use in scientific research. One of the primary applications of this compound is in the study of protein-protein interactions. This compound has been found to be a useful tool for identifying and characterizing protein-protein interactions, particularly those involving transcription factors. This compound has also been used in the study of kinase activity and the identification of kinase inhibitors.
Mechanism of Action
The mechanism of action of 4-(4-Chloro-2-fluoro-benzoylamino)-1-methyl-1H-pyrrole-2-carboxylic acid is not fully understood, but it is believed to involve the inhibition of protein-protein interactions. This compound has been found to bind to the hydrophobic pocket of certain transcription factors, preventing them from interacting with other proteins. This inhibition of protein-protein interactions can have a range of downstream effects, including changes in gene expression and cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. In addition to its role in the inhibition of protein-protein interactions, this compound has been found to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases. This compound has also been found to have anti-cancer properties and may be useful in the development of new cancer therapies.
Advantages and Limitations for Lab Experiments
4-(4-Chloro-2-fluoro-benzoylamino)-1-methyl-1H-pyrrole-2-carboxylic acid has a number of advantages as a research tool. It is a highly specific inhibitor of protein-protein interactions, making it a useful tool for studying these interactions in a variety of contexts. This compound is also relatively easy to synthesize, making it accessible to a wide range of researchers. However, there are also limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, and its effects on cellular signaling pathways are complex and not well characterized.
Future Directions
There are a number of future directions for research on 4-(4-Chloro-2-fluoro-benzoylamino)-1-methyl-1H-pyrrole-2-carboxylic acid. One area of interest is the development of new this compound analogues with improved specificity and potency. Another area of interest is the identification of new protein-protein interactions that can be targeted with this compound. Finally, there is a need for further research into the biochemical and physiological effects of this compound, particularly in the context of inflammatory diseases and cancer.
Synthesis Methods
The synthesis of 4-(4-Chloro-2-fluoro-benzoylamino)-1-methyl-1H-pyrrole-2-carboxylic acid involves a multi-step process that begins with the reaction of 4-chloro-2-fluoroaniline with ethyl 2-oxo-4-phenylbutyrate to form 4-chloro-2-fluoro-N-(2-oxo-4-phenylbutyl)aniline. This intermediate is then reacted with methyl isocyanate to form this compound. The synthesis of this compound is a complex process that requires careful attention to detail to ensure the purity and quality of the final product.
properties
IUPAC Name |
4-[(4-chloro-2-fluorobenzoyl)amino]-1-methylpyrrole-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClFN2O3/c1-17-6-8(5-11(17)13(19)20)16-12(18)9-3-2-7(14)4-10(9)15/h2-6H,1H3,(H,16,18)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPFMJQFZMNYHOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=C1C(=O)O)NC(=O)C2=C(C=C(C=C2)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClFN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.